Cas no 1425938-65-3 (Fmoc-(Dmb)Leu-OH)

• Product Name: Fmoc-(Dmb)Leu-OH
• CAS No: 1425938-65-3
• MF: C₃₀H₃₃NO₆
• MW: 503.586128950119
• MDL: MFCD18643371
• CID: 4733582
• PubChem ID: 95565927
• Update Time: 2025-07-15

Fmoc-(Dmb)Leu-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-(Dmb)Leu-OH
• Fmoc-N-(2,4-dimethoxybenzyl)-Leu-OH
• (2S)-2-[(2,4-dimethoxyphenyl)methyl-(9H-fluoren-9-ylmethoxycarbonyl)amino]-4-methylpentanoic acid
• CS-0446319
• DTXSID301137897
• 1425938-65-3
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-(2,4-dimethoxybenzyl)-L-leucine
• F73613
• MFCD18643371
• N-[(2,4-Dimethoxyphenyl)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-leucine

• MDL： MFCD18643371
• Inchi： 1S/C30H33NO6/c1-19(2)15-27(29(32)33)31(17-20-13-14-21(35-3)16-28(20)36-4)30(34)37-18-26-24-11-7-5-9-22(24)23-10-6-8-12-25(23)26/h5-14,16,19,26-27H,15,17-18H2,1-4H3,(H,32,33)
• InChI Key： QPSOWMLPKHDMHL-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC(=CC=1OC)OC)C(C(=O)O)CC(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 503.23078777g/mol
• Monoisotopic Mass: 503.23078777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3
• XLogP3: 6

Additional information on Fmoc-(Dmb)Leu-OH

Introduction to Fmoc-(Dmb)Leu-OH (CAS No. 1425938-65-3)

Fmoc-(Dmb)Leu-OH (CAS No. 1425938-65-3) is a versatile and highly functionalized amino acid derivative that has gained significant attention in the fields of peptide synthesis and medicinal chemistry. This compound, formally known as N-(9-fluorenylmethoxycarbonyl)-N-[2-(dimethylamino)ethyl]-L-leucine, is a key intermediate in the synthesis of complex peptides and peptidomimetics, particularly those designed for therapeutic applications.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and its ease of removal with piperidine. The Dmb (2-(dimethylamino)ethyl) side chain adds a unique functionality to the leucine residue, enhancing the solubility and reactivity of the resulting peptides. This combination makes Fmoc-(Dmb)Leu-OH an essential building block in the development of bioactive peptides and peptidomimetics.

Recent advancements in the field of medicinal chemistry have highlighted the importance of Fmoc-(Dmb)Leu-OH in the design and synthesis of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated the use of this compound in the development of a potent inhibitor for a specific protein-protein interaction involved in cancer progression. The researchers found that peptides containing Fmoc-(Dmb)Leu-OH exhibited enhanced binding affinity and selectivity, leading to improved therapeutic outcomes.

In addition to its applications in cancer research, Fmoc-(Dmb)Leu-OH has also been explored for its potential in neurodegenerative diseases. A study published in Bioorganic & Medicinal Chemistry Letters in 2021 reported the synthesis of a series of peptides incorporating this compound, which showed promising neuroprotective effects in cellular models of Parkinson's disease. The unique properties of the Dmb side chain were found to enhance the stability and bioavailability of these peptides, making them attractive candidates for further preclinical studies.

The synthetic route for Fmoc-(Dmb)Leu-OH involves several well-established steps, including the protection of leucine with the Fmoc group and subsequent functionalization with the Dmb side chain. The high purity and consistent quality of this compound are crucial for its successful application in peptide synthesis. Advanced purification techniques, such as high-performance liquid chromatography (HPLC), are commonly employed to ensure that the final product meets rigorous standards.

In terms of safety and handling, Fmoc-(Dmb)Leu-OH is generally considered safe when proper laboratory protocols are followed. However, it is important to note that this compound should be stored under dry conditions and protected from light to maintain its stability and efficacy. Additionally, appropriate personal protective equipment (PPE) should be used during handling to prevent exposure.

The future prospects for Fmoc-(Dmb)Leu-OH are promising, with ongoing research aimed at expanding its applications in various therapeutic areas. As new insights into protein-protein interactions and cellular signaling pathways continue to emerge, the demand for highly functionalized amino acid derivatives like Fmoc-(Dmb)Leu-OH is expected to grow. Researchers are also exploring novel synthetic methods to improve the efficiency and scalability of its production, which could further enhance its utility in both academic and industrial settings.

In conclusion, Fmoc-(Dmb)Leu-OH (CAS No. 1425938-65-3) is a valuable compound with a wide range of applications in peptide synthesis and medicinal chemistry. Its unique properties make it an essential tool for researchers developing new therapeutic agents, particularly those targeting complex biological processes such as cancer and neurodegenerative diseases. As research in these areas continues to advance, the importance of compounds like Fmoc-(Dmb)Leu-OH will only continue to grow.